3-amino-N-cyclohexyl-3-thioxopropanamide
Overview
Description
3-amino-N-cyclohexyl-3-thioxopropanamide, also known as ACTP, is a synthetic compound with potential medical and industrial applications. It has a molecular formula of C9H16N2OS and a molecular weight of 200.3 g/mol .
Synthesis Analysis
Derivatives of ethoxymethylenemalonic acids by condensation with 3-amino-3-thioxopropanamide in the presence of sodium ethylate furnished chalcogenopyridines and polyfunctionally substituted dienes which were converted into nicotinamide derivatives .Molecular Structure Analysis
The molecular structure of 3-amino-N-cyclohexyl-3-thioxopropanamide consists of 9 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, 1 oxygen atom, and 1 sulfur atom .Scientific Research Applications
Synthesis of Functionally Substituted Nicotinamides
3-amino-N-cyclohexyl-3-thioxopropanamide plays a crucial role in the synthesis of functionally substituted nicotinamides . It is used in the condensation with derivatives of ethoxymethylenemalonic acids in the presence of sodium ethylate. This process furnishes chalcogenopyridines and polyfunctionally substituted dienes, which are then converted into nicotinamide derivatives .
Production of Pyrido[3,2-f][1,4]thiazepines
This compound is also involved in the synthesis of some novel pyrido[3,2-f][1,4]thiazepines . Specifically, it reacts with ethyl acetoacetate to form 6-hydroxy-4-methyl-2-thioxo-2,3-dihydropyridine-3-carboxamide. This intermediate then reacts with α-haloketones to produce 2,3-disubstituted-8-hydroxy-6-methyl-2H,5H-pyrido[3,2-f]-[1,4]thiazepin-5-ones .
Potential Medical Applications
While specific medical applications are not detailed in the available literature, it is mentioned that 3-amino-N-cyclohexyl-3-thioxopropanamide is a synthetic compound with potential medical applications. The exact nature of these applications would require further research.
Potential Industrial Applications
Similarly, this compound is also suggested to have potential industrial applications. However, the specifics of these applications are not elaborated upon in the available resources.
Safety and Hazards
properties
IUPAC Name |
3-amino-N-cyclohexyl-3-sulfanylidenepropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2OS/c10-8(13)6-9(12)11-7-4-2-1-3-5-7/h7H,1-6H2,(H2,10,13)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSSRLOJIPKHGCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60363466 |
Source
|
| Record name | 3-amino-N-cyclohexyl-3-thioxopropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60363466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-cyclohexyl-3-thioxopropanamide | |
CAS RN |
59749-95-0 |
Source
|
| Record name | 3-amino-N-cyclohexyl-3-thioxopropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60363466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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